1-(3-Methylbenzyl)piperazin-2-one
Overview
Description
“1-(3-Methylbenzyl)piperazin-2-one” is a chemical compound with the empirical formula C12H16N2O . It is a solid substance and is used as a reference material for forensic laboratories . It affects the central and the autonomic nervous systems .
Molecular Structure Analysis
The molecular structure of “1-(3-Methylbenzyl)piperazin-2-one” can be represented by the SMILES stringO=C(CNCC1)N1CC2=CC=CC(C)=C2
. This indicates that the molecule contains a piperazin-2-one ring attached to a 3-methylbenzyl group . Physical And Chemical Properties Analysis
“1-(3-Methylbenzyl)piperazin-2-one” is a solid substance . It has a molecular weight of 240.73 g/mol .Scientific Research Applications
Spectroscopic Investigations
1-(4-Methylbenzyl) piperazine, a compound closely related to 1-(3-Methylbenzyl)piperazin-2-one, has been thoroughly studied for its spectroscopic properties. Through techniques like FT-IR, FT-Raman, UV, NMR, and others, insights into its molecular geometry, vibrational frequencies, and potential energy distribution have been obtained. Such studies are crucial for understanding the molecular behavior of similar compounds (Subashini & Periandy, 2017).
Bioactivity of Piperazine Derivatives
Piperazine derivatives, including those related to 1-(3-Methylbenzyl)piperazin-2-one, have been synthesized and evaluated for their bioactivities. Certain compounds demonstrated significant cytotoxic, anticancer, and carbonic anhydrase inhibitory effects. These findings suggest potential applications in designing new therapeutics (Gul et al., 2019).
Antibacterial and DNA Binding Activities
Copper(II) complexes involving piperazine ligands similar to 1-(3-Methylbenzyl)piperazin-2-one have shown promising antibacterial activities and strong DNA binding affinities. These studies indicate potential applications in antimicrobial treatments and molecular biology research (Jayamani et al., 2014).
Charge Transfer Complex Studies
Charge transfer complexes using bioactive donors like 1-(2-methylbenzyl)piperazine, related to 1-(3-Methylbenzyl)piperazin-2-one, have been explored for their stability and DNA binding capabilities. Such research is fundamental in understanding electron transfer processes and designing new molecular materials (Suresh et al., 2020).
Synthesis and Pharmacological Evaluation
Novel derivatives of piperazines, akin to 1-(3-Methylbenzyl)piperazin-2-one, have been synthesized and evaluated for pharmacological properties like antidepressant and antianxiety activities. These findings contribute to the development of new therapeutic agents (Kumar et al., 2017).
Antimicrobial Agent Synthesis
Novel compounds derived from piperazine structures, similar to 1-(3-Methylbenzyl)piperazin-2-one, have been synthesized and shown moderate to good antimicrobial activities against various bacterial and fungal strains. This research is crucial for developing new antimicrobial agents (Jadhav et al., 2017).
Safety and Hazards
properties
IUPAC Name |
1-[(3-methylphenyl)methyl]piperazin-2-one | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H16N2O/c1-10-3-2-4-11(7-10)9-14-6-5-13-8-12(14)15/h2-4,7,13H,5-6,8-9H2,1H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NDKVBDIHICJKHP-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC=C1)CN2CCNCC2=O | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H16N2O | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
204.27 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-(3-Methylbenzyl)piperazin-2-one |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.